1-(1-L-Alanyl-L-prolyl)-L-proline

• CAS No.: 22049-75-8
• Molecular Formula: C13H21N3O4
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 1-[1-(2-aminopropanoyl)pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H21N3O4/c1-8(14)11(17)15-6-2-4-9(15)12(18)16-7-3-5-10(16)13(19)20/h8-10H,2-7,14H2,1H3,(H,19,20)
• InChI Key: OLVCTPPSXNRGKV-UHFFFAOYSA-N
• SMILES: CC(C(=O)N1CCCC1C(=O)N2CCCC2C(=O)O)N
• Isomeric SMILES: C[C@@H](C(=O)N1CCC[C@H]1C(=O)N2CCC[C@H]2C(=O)O)N

Description

1-(1-L-Alanyl-L-prolyl)-L-proline is a tripeptide comprising three amino acid residues: two L-proline units and one L-alanine. This compound features a unique sequential arrangement where L-alanine is linked to the first L-proline via a peptide bond, followed by another L-proline. Its molecular structure (inferred from related compounds) likely contributes to specific biochemical interactions, such as enzyme inhibition or metabolic modulation.

Biological Activity

1-(1-L-Alanyl-L-prolyl)-L-proline, a cyclic dipeptide, is derived from the amino acids L-alanine, L-proline, and L-proline. This compound has garnered attention for its potential biological activities, particularly in the fields of cancer research and neurobiology. The unique structural characteristics of cyclic dipeptides contribute to their diverse biological functions.

Chemical Structure and Properties

The molecular formula of 1-(1-L-Alanyl-L-prolyl)-L-proline is $C_{11}H_{18}N_4O_3$. Its cyclic structure allows for specific interactions with biological targets, influencing its activity in various cellular processes.

Anticancer Properties

Recent studies have highlighted the anticancer potential of cyclic dipeptides, including 1-(1-L-Alanyl-L-prolyl)-L-proline. Research indicates that this compound may inhibit the proliferation of certain cancer cell lines. For example:

• Cell Lines Tested :
  • Human glioma U87-MG
  • U251
• IC50 Values :
  • U87-MG: 5.8 μM
  • U251: 18.6 μM

These findings suggest that cyclic dipeptides can serve as potential therapeutic agents against gliomas, a type of brain cancer .

Neurobiological Effects

1-(1-L-Alanyl-L-prolyl)-L-proline has also been studied for its neurobiological effects. Proline, a component of this compound, acts as a weak agonist at glycine receptors and non-NMDA glutamate receptors. This interaction can lead to excitotoxic effects under certain conditions, potentially contributing to neurodegenerative processes .

The mechanisms through which 1-(1-L-Alanyl-L-prolyl)-L-proline exerts its biological effects include:

• Modulation of Cell Signaling : Proline metabolism plays a crucial role in cell signaling pathways that affect cell proliferation and apoptosis.
• Inhibition of Protein Synthesis : Similar to other proline-rich peptides, it may interfere with ribosomal function, leading to reduced protein synthesis in tumor cells .

Study on Antitumor Activity

A study conducted on various cyclic dipeptides demonstrated that those with proline residues exhibited significant cytotoxicity against multiple cancer cell lines. Specifically, the compound showed promise in inducing apoptosis in tumor cells through mitochondrial pathways.

Cyclic Dipeptide	Cell Line	IC50 (μM)
1-(1-L-Alanyl-L-prolyl)-L-proline	U87-MG	5.8
	U251	18.6
Cyclo(L-Leu-L-Pro)	HCT-116	14.5
Cyclo(L-Tyr-L-Pro)	HeLa	0.53

This table illustrates the comparative cytotoxicity of various cyclic dipeptides, underscoring the effectiveness of proline-containing compounds in cancer treatment .

Scientific Research Applications

Pharmaceutical Applications

Therapeutic Potential
The compound has been investigated for its potential therapeutic applications, particularly in the treatment of diseases mediated by amino acid transporters. Research indicates that derivatives of proline, including 1-(1-L-Alanyl-L-prolyl)-L-proline, can act as inhibitors for specific transporters like SLC1A4 and SLC1A5, which are involved in the uptake of neutral amino acids. These transporters are crucial for various physiological processes and have been targeted in drug development for conditions such as cancer and neurodegenerative diseases .

Case Study: Anti-Chagas Drug Development
In a study aimed at developing new chemotherapeutics for Chagas disease, researchers explored the role of L-proline uptake in Trypanosoma cruzi. They synthesized novel inhibitors that included proline derivatives to block amino acid transporters, demonstrating the potential of proline-based compounds in treating parasitic infections .

Biotechnology Applications

Stabilizing Agent in Protein Formulations
1-(1-L-Alanyl-L-prolyl)-L-proline is utilized as a stabilizing agent in protein formulations and cryopreservation solutions for biological samples. Its ability to enhance the stability of proteins during storage makes it valuable in biotechnological applications, particularly in the preservation of enzymes and antibodies.

Biochemical Research

Role in Biochemical Processes
The compound's unique structure, featuring two proline residues, contributes to its biological activities. Research has shown that it can interact with various biological molecules, influencing processes like ATP production and cellular stress responses . This interaction is vital for understanding metabolic pathways and developing targeted therapies.

Data Table: Comparison of Proline Derivatives

Compound Name	Structure Similarity	Unique Features
L-Alanyl-L-proline	Contains L-alanine and L-proline	Simpler structure; often used in peptide synthesis.
L-Prolyl-L-alanine	Contains L-alanine and L-proline	Focuses on proline's role in structural stability.
L-Prolyl-L-prolyl	Contains two prolines	Increased rigidity; may exhibit different biological properties.
Enalapril	Contains L-alanine and a proline derivative	Used as an antihypertensive agent; demonstrates therapeutic potential.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues in ACE Inhibition

Enalapril [(S)-1-[N-[1-(ethoxycarbonyl)-3-phenylpropyl]-L-alanyl]-L-proline] and Lisinopril [1-(N2-(1-carboxy-3-phenylpropyl)-L-lysyl)-L-proline] share structural similarities with 1-(1-L-Alanyl-L-prolyl)-L-proline, particularly in their L-proline termini. Key differences include:

• Functional Groups: Enalapril contains an ethoxycarbonyl group, while lisinopril has a carboxy-phenylpropyl moiety. These groups enhance binding to angiotensin-converting enzyme (ACE) active sites, unlike the simpler alanyl-prolyl-proline structure .
• Biological Activity: Enalapril and lisinopril exhibit potent ACE inhibition (IC₅₀ values in nanomolar ranges), whereas 1-(1-L-Alanyl-L-prolyl)-L-proline’s activity remains uncharacterized but may depend on peptide backbone interactions .

Compound	Molecular Weight (g/mol)	Key Functional Groups	ACE Inhibition IC₅₀
1-(1-L-Alanyl-L-prolyl)-L-proline	~313 (calculated)	Alanyl, prolyl	Not reported
Enalapril	376.45	Ethoxycarbonyl, phenylpropyl	1.2 nM
Lisinopril	405.49	Carboxy, phenylpropyl, lysyl	0.7 nM

Stereochemical and Antiproliferative Effects

Chiral thiourea derivatives with L-proline in pseudo-peptide structures demonstrate enhanced antiproliferative activity against cancer cell lines (e.g., MKN-45, A-549). The rigid L-proline fragment increases activity compared to D-isomers, which aligns with the L-configuration in 1-(1-L-Alanyl-L-prolyl)-L-proline . For example:

• A thiourea-L-proline hybrid showed IC₅₀ = 4.7 μM against stomach cancer cells, surpassing reference drugs (IC₅₀ = 6.9 μM) .
• In contrast, D-isomers of similar compounds exhibit reduced efficacy, emphasizing the importance of stereochemistry .

Physicochemical Modifications via Co-Crystallization

L-Proline co-crystals (e.g., with flurbiprofen or naproxen) improve solubility and bioavailability compared to parent drugs. While 1-(1-L-Alanyl-L-prolyl)-L-proline lacks co-crystal data, its multiple proline residues could theoretically enhance co-former compatibility through hydrogen bonding, akin to L-proline’s role in co-crystal engineering .

Derivatives with Modified Backbones

• 1-D-Alanyl-L-proline : The D-alanyl configuration in this analog reduces metabolic stability compared to the L-alanyl form, highlighting stereochemistry’s role in bioavailability .

Preparation Methods

Protection of Amino and Carboxyl Groups

The synthesis begins with the protection of functional groups to prevent undesired reactions. For L-alanine, the α-amine is typically protected using Boc (tert-butoxycarbonyl), while the carboxyl group of L-proline is shielded as a benzyl ester. In one protocol, N-(t-butoxycarbonyl)-L-alanine is coupled with the benzyl ester of L-proline using DCC, achieving a 78% yield of the protected dipeptide N-(Boc)-L-alanyl-L-proline benzyl ester. Subsequent trifluoroacetic acid (TFA) treatment removes the Boc group, and hydrogenolysis cleaves the benzyl ester, yielding L-alanyl-L-proline.

Sequential Coupling for Tripeptide Assembly

To construct Ala-Pro-Pro, the dipeptide L-alanyl-L-proline undergoes a second coupling with L-proline. The carboxyl group of the dipeptide is activated using carbodiimides, and the amine of the third proline residue is protected with Boc. Reaction conditions are critical: maintaining a pH ≥ 11 during coupling minimizes racemization, as demonstrated in the synthesis of analogous proline derivatives. A study reported a diastereomeric excess of 87:13 for similar condensations, underscoring the importance of basic conditions.

Deprotection and Final Isolation

Final deprotection involves hydrogenation at 50 psi under acidic conditions (pH < 4) to remove benzyl groups and ensure stereochemical fidelity. The crude product is purified via recrystallization or chromatography, with yields averaging 70–85% for related tripeptides.

Catalytic Hydrogenation in Stereoselective Synthesis

Imine Intermediate Formation

An alternative route involves the hydrogenation of imine intermediates. N-Pyruvyl-L-proline, prepared from 2,2-dichloropropionyl chloride and L-proline at pH 11.5, reacts with hydroxylamine to form a hydroxyimine. This intermediate is hydrogenated using palladium on carbon (Pd/C) under acidic conditions, yielding L-alanyl-L-proline with 88% conversion and 31% diastereomeric excess. Extending this method, the dipeptide is coupled with a third proline unit via similar imine chemistry.

Optimization of Reaction Parameters

Key parameters include:

• Solvent choice : Tetrahydrofuran (THF) or dimethylformamide (DMF) enhances solubility of intermediates.

• Temperature control : Reactions conducted below 0°C reduce epimerization.

• Catalyst loading : Pd/C at 5% w/w ensures efficient hydrogenolysis without over-reduction.

Comparative Analysis of Synthetic Routes

The table below contrasts two predominant methods for Ala-Pro-Pro synthesis:

Method	Yield	Diastereomeric Excess	Key Advantages
Solution-phase coupling	78%	87:13	High reproducibility; scalable
Catalytic hydrogenation	88%	31%	Fewer protective groups; faster deprotection

Challenges in Synthesis

Racemization During Coupling

The secondary amine of proline poses a risk of racemization, particularly at elevated temperatures. Studies indicate that coupling at pH ≥ 11 and temperatures below −10°C mitigates this issue.

Purification Complexities

The polar nature of Ala-Pro-Pro complicates isolation. Reverse-phase HPLC with a C18 column and isocratic elution (0.1% TFA in acetonitrile/water) is commonly employed .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 1-(1-L-Alanyl-L-prolyl)-L-proline, and what critical steps ensure stereochemical fidelity?

• Methodological Answer : Synthesis typically involves sequential acylation of L-proline using protected amino acid derivatives. For example, L-proline tert-butyl esters (e.g., 22.7.9 in ) are acylated with activated alanyl-proline precursors under anhydrous conditions. Protecting groups like benzyloxycarbonyl (Cbz) or tert-butyloxycarbonyl (Boc) prevent undesired side reactions. Stereochemical fidelity is maintained by using enantiomerically pure starting materials and monitoring reaction progress via chiral HPLC or circular dichroism (CD) spectroscopy . Kinetic resolution during crystallization or enzymatic methods (e.g., lipase-mediated acylation) may further enhance enantiomeric excess .

Q. Which analytical techniques are most effective for characterizing the purity and structure of 1-(1-L-Alanyl-L-prolyl)-L-proline?

• Methodological Answer : High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) are critical. HRMS confirms molecular weight (e.g., 502.6031 g/mol for related proline derivatives, as in ), while $^1$H/$^{13}$C NMR identifies backbone conformations and side-chain interactions. For purity assessment, reverse-phase HPLC with UV detection (210–220 nm) is recommended, using C18 columns and gradient elution with acetonitrile/water containing 0.1% trifluoroacetic acid. Chiral columns (e.g., Chirobiotic T) verify enantiopurity .

Q. What are the recommended protocols for assessing the stability of this compound under various physiological conditions?

• Methodological Answer : Stability studies should simulate physiological pH (7.4), temperature (37°C), and enzymatic environments. Prepare buffers (e.g., phosphate-buffered saline) and incubate the compound for 24–72 hours. Quantify degradation via LC-MS, monitoring for hydrolysis products (e.g., free proline or alanine). For enzymatic stability, incubate with proteases (e.g., pronase or trypsin) and analyze time-dependent cleavage using SDS-PAGE or MALDI-TOF .

Advanced Research Questions

Q. How can researchers design kinetic studies to evaluate the enzyme inhibition properties of this compound, and what statistical methods are appropriate for data analysis?

• Methodological Answer : Use Lineweaver-Burk or Michaelis-Menten plots to determine inhibition constants ($K_i$). Perform assays at varying substrate concentrations (e.g., 0.1–10 mM L-proline) and inhibitor doses. For competitive inhibition, fit data to $v = \frac{V_{max}[S]}{K_m(1 + [I]/K_i) + [S]}$. Statistical validation requires replicates (n ≥ 3) and Dunnett’s test for multiple comparisons against controls ( ). Advanced software like GraphPad Prism or KinTek Explorer models non-linear regression .

Q. What strategies resolve contradictions in bioactivity data across different experimental models for proline-containing peptides?

• Methodological Answer : Cross-model discrepancies (e.g., in vitro vs. in vivo efficacy) may arise from metabolic instability or transporter variability. Use isotopic tracing (e.g., $^{14}$C-labeled compound) to track bioavailability. Validate target engagement via CRISPR-Cas9 knockout models or surface plasmon resonance (SPR) binding assays. Meta-analyses of proteomic datasets (e.g., PRIDE Archive) can identify confounding factors like post-translational modifications .

Q. How does the molecular conformation of 1-(1-L-Alanyl-L-prolyl)-L-proline influence its interaction with biological targets, and what computational models support these findings?

• Methodological Answer : Molecular dynamics (MD) simulations (e.g., AMBER or GROMACS) predict conformational flexibility, particularly in the pyrrolidine ring of proline. Docking studies (AutoDock Vina) against known targets (e.g., proline dehydrogenases) identify binding poses. Experimentally, X-ray crystallography or cryo-EM validates predicted interactions. For example, trans-4-hydroxyproline derivatives ( ) show distinct hydrogen-bonding patterns compared to non-hydroxylated analogs .